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Compound of Interest

Compound Name: MK-4074

Cat. No.: B3181679

This document provides comprehensive safety, handling, and disposal protocols for MK-4074,
a potent, liver-specific inhibitor of acetyl-CoA carboxylase (ACC). The following procedures are
designed to ensure the safety of laboratory personnel and the integrity of experimental
outcomes.

Quantitative Data Summary

For ease of reference, the key quantitative data for MK-4074 are summarized in the tables
below.

Table 1: Physical and Chemical Properties of MK-4074

Property Value Source
Molecular Formula Cs3H31N30s [1]
Molecular Weight 565.62 g/mol [1]

CAS Number 1039758-22-9 [1]
Appearance Solid [1]
Purity 99.12% [1]

ICso0 (ACC1 and ACC2) ~3nM [1][2]
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Table 2: Toxicological Profile of MK-4074

Hazard Description First Aid Measures
Remove person to fresh air
May cause allergy or asthma and keep comfortable for
Inhalation symptoms or breathing breathing. If experiencing

difficulties.

respiratory symptoms, call a
POISON CENTER or doctor.

Skin Contact

May cause an allergic skin

reaction.

Take off immediately all
contaminated clothing. Rinse
skin with water/shower. If skin
irritation or rash occurs, get

medical advice/attention.

Eye Contact

Avoid contact with eyes.

Rinse cautiously with water for
several minutes. Remove
contact lenses, if present and

easy to do. Continue rinsing.

Ingestion

May cause gastrointestinal
irritation, nausea, vomiting,

and diarrhea.

Immediately make victim drink
water (two glasses at most).

Consult a physician.

Personal Protective Equipment (PPE)

The following diagram outlines the mandatory personal protective equipment for handling MK-

4074. Adherence to these guidelines is critical to minimize exposure risk.

© 2025 BenchChem. All rights reserved. 2/7

Tech Support


https://www.benchchem.com/product/b3181679?utm_src=pdf-body
https://www.benchchem.com/product/b3181679?utm_src=pdf-body
https://www.benchchem.com/product/b3181679?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3181679?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“B“E Safety Operating Guide

Check Availability & Pricing

Required Personal Protective Equipment
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Figure 1: Mandatory PPE for handling MK-4074.

Experimental Protocols: Handling and Preparation

The following workflow provides a step-by-step guide for the safe handling and preparation of
MK-4074 solutions.
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MK-4074 Handling and Solution Preparation

Start: Don PPE

Weigh solid MK-4074
in a chemical fume hood

'

Dissolve in appropriate solvent
(e.g., DMSO)

'

Vortex/sonicate to ensure
complete dissolution

'

Perform serial dilutions
as required for experiment

'

Store stock solution at
-20°C or -80°C

End: Proceed with
experiment

Click to download full resolution via product page

Figure 2: Step-by-step workflow for handling MK-4074.

Storage Conditions:
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» Store solid MK-4074 at -20°C for up to one year or -80°C for up to two years.[1]

e Once in solution, aliquot to avoid repeated freeze-thaw cycles and store at -20°C or -80°C.[1]

Disposal Plan

Proper disposal of MK-4074 and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

MK-4074 Waste Disposal Plan

Start: Waste Generation

Solid Waste Liguid Waste
(unused powder, contaminated tips) (unused solutions, cell media)
Seal in a labeled Collect in a labeled
hazardous waste container hazardous waste container

. '

Dispose through institutional
Environmental Health & Safety (EHS) office
in accordance with local regulations

End: Disposal Complete

Click to download full resolution via product page

Figure 3: Disposal plan for MK-4074 waste.

Disposal Guidelines:
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e Do not dispose of MK-4074 down the drain or in regular trash.

» All waste materials, including unused compounds, solutions, and contaminated consumables
(e.g., pipette tips, tubes, gloves), must be collected in designated, sealed, and clearly
labeled hazardous waste containers.

» Consult your institution's Environmental Health and Safety (EHS) office for specific
guidelines on chemical waste disposal.

» Dispose of all MK-4074 waste in accordance with local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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